CDK Inhibitor
  • Lerociclib
    Lerociclib
    • Cat. No.:
    • B560418
    • CAS No.:
    • 1628256-23-4
    • Molecular Formula:
    • C26H34N8O
    • Molecular Weight:
    • 474.6 g/mol
    Description
    Lerociclib is under investigation in clinical trial NCT02983071 (G1T38, a CDK 4/6 Inhibitor, in Combination With Fulvestrant in Hormone Receptor-positive, Her2-negative Locally Advanced or Metastatic Breast Canc...
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  • GSK-3 Inhibitor X
    GSK-3 Inhibitor X
    • Cat. No.:
    • B593203
    • CAS No.:
    • 740841-15-0
    • Molecular Formula:
    • C18H12BrN3O3
    • Molecular Weight:
    • 398.2
    Description
    BIO-Acetoxime is an analog of the GSK3 inhibitor 6-bromoindirubin-3’-oxime, or BIO. It potently inhibits GSK3α/β (IC50 = 10 nM), with selectivity over Cdk5/p25, Cdk2/A, and Cdk1/B (IC50s = 2.4, 4.3, and 63 µM, r...
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  • CGP-74514 dihydrochloride
    CGP-74514 dihydrochloride
    • Cat. No.:
    • B1150263
    • CAS No.:
    • Molecular Formula:
    • C19H26Cl3N7
    • Molecular Weight:
    • 458.8 g/mol
    Description
    Potent cdk1 inhibitor (IC50 = 25 nM). Reduces Akt phosphorylation and increases mitochondrial damage in leukemia cells in vitro in combination with LY 294002.
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  • SGC-CLK-1
    SGC-CLK-1
    • Cat. No.:
    • B1232169
    • CAS No.:
    • Molecular Formula:
    • C19H15F3N6O2
    • Molecular Weight:
    • 416.4 g/mol
    Description
    SGC-CLK-1 is a pyrazolopyridazine that is pyrazolo[1,5-b]pyridazine which is substituted by a 2-[3-methoxy-5-(trifluoromethyl)anilino]pyrimidin-4-yl group at position 3 and by a methoxy group at position 6. It i...
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  • Rintodestrant
    Rintodestrant
    • Cat. No.:
    • B3325236
    • CAS No.:
    • 2088518-51-6
    • Molecular Formula:
    • C26H19FO5S
    • Molecular Weight:
    • 462.5 g/mol
    Description
    Rintodestrant is an orally available selective estrogen receptor degrader/downregulator (SERD), with potential antineoplastic activity. Upon oral administration, rintodestrant specifically targets and binds to t...
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  • GW297361
    GW297361
    • Cat. No.:
    • B10755381
    • CAS No.:
    • Molecular Formula:
    • C16H12N4O3S2
    • Molecular Weight:
    • 372.4 g/mol
    Description
    GW297361 is a useful research compound. Its molecular formula is C16H12N4O3S2 and its molecular weight is 372.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GW297361 suitable for many res...
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  • Cdk12-IN-4
    Cdk12-IN-4
    • Cat. No.:
    • B11930915
    • CAS No.:
    • Molecular Formula:
    • C20H20F2N8O
    • Molecular Weight:
    • 426.4 g/mol
    Description
    Cdk12-IN-4 is a useful research compound. Its molecular formula is C20H20F2N8O and its molecular weight is 426.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cdk12-IN-4 suitable for many ...
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  • ZNL-05-044
    ZNL-05-044
    • Cat. No.:
    • B12375339
    • CAS No.:
    • Molecular Formula:
    • C21H22Cl2N6OS
    • Molecular Weight:
    • 477.4 g/mol
    Description
    ZNL-05-044 is a useful research compound. Its molecular formula is C21H22Cl2N6OS and its molecular weight is 477.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ZNL-05-044 suitable for man...
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  • Odn BW001
    Odn BW001
    • Cat. No.:
    • B15140150
    • CAS No.:
    • Molecular Formula:
    • BHNOW
    • Molecular Weight:
    • 226.67 g/mol
    Description
    Odn BW001 is a useful research compound. Its molecular formula is BHNOW and its molecular weight is 226.67 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Odn BW001 suitable for many researc...
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  • Leucettine L41
    Leucettine L41
    • Cat. No.:
    • B15543599
    • CAS No.:
    • Molecular Formula:
    • C17H13N3O3
    • Molecular Weight:
    • 307.30 g/mol
    Description
    Leucettine L41 is a member of the class of benzodioxoles that is 1,3-benzodioxole substituted by a (2-anilino-5-oxo-1,5-dihydro-4H-imidazol-4-ylidene)methyl group at position 5. It is an inhibitor of DYRK1A, DYR...
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